Cas no 98425-95-7 (Pentanenitrile,2-acetyl-2-methyl-)

• Product Name: Pentanenitrile,2-acetyl-2-methyl-
• CAS No: 98425-95-7
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 801771
• PubChem ID: 45085558
• Update Time: 2025-07-13

Pentanenitrile,2-acetyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Pentanenitrile,2-acetyl-2-methyl-
• 98425-95-7
• 2-Acetyl-2-methylpentanenitrile
• AKOS014728364

• Inchi： 1S/C8H13NO/c1-4-5-8(3,6-9)7(2)10/h4-5H2,1-3H3
• InChI Key： SZARUFQCHZJQGH-UHFFFAOYSA-N
• SMILES： O=C(C)C(C#N)(C)CCC

Computed Properties

• Exact Mass: 139.1
• Monoisotopic Mass: 139.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.9A^2
• XLogP3: 1.7